Cas no 2108757-33-9 (N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride)

N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride structure
2108757-33-9 structure
Product Name:N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
CAS No:2108757-33-9
MF:C13H21Cl2N3O
MW:306.231341123581
MDL:MFCD29035038
CID:4782512
Update Time:2025-07-23

N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
    • MDL: MFCD29035038
    • Inchi: 1S/C13H19N3O.2ClH/c1-16(2)13(17)12-5-3-4-11(15-12)10-6-8-14-9-7-10;;/h3-5,10,14H,6-9H2,1-2H3;2*1H
    • InChI Key: HRIVWJHKINNLJH-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C1=CC=CC(C2CCNCC2)=N1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Topological Polar Surface Area: 45.2

N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N139205-50mg
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
50mg
$ 125.00 2022-06-03
TRC
N139205-100mg
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
100mg
$ 210.00 2022-06-03
abcr
AB418255-500 mg
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
500MG
€313.80 2022-08-31
abcr
AB418255-1 g
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
1g
€384.00 2022-08-31
Matrix Scientific
214328-0.500g
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
0.500g
$320.00 2023-09-06
Matrix Scientific
214328-1g
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride
2108757-33-9
1g
$400.00 2023-09-06
abcr
AB418255-500mg
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride; .
2108757-33-9
500mg
€333.00 2024-04-18
abcr
AB418255-1g
N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride; .
2108757-33-9
1g
€397.00 2024-04-18

N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride Related Literature

Additional information on N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride

Recent Advances in the Study of N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide Dihydrochloride (CAS: 2108757-33-9)

N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride (CAS: 2108757-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and flow chemistry, to achieve high yields and purity. Structural modifications have also been explored to improve the compound's pharmacokinetic profile, with particular emphasis on its solubility and stability under physiological conditions.

In vitro and in vivo studies have demonstrated that N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes and receptors implicated in neurodegenerative diseases and cancer. Mechanistic studies suggest that the compound interacts with key signaling pathways, modulating cellular processes such as apoptosis and inflammation. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Pharmacokinetic and toxicological evaluations have further elucidated the safety profile of N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride. Preclinical studies indicate favorable absorption and distribution characteristics, with minimal off-target effects. However, further investigations are required to assess its long-term safety and potential drug-drug interactions. These studies are critical for advancing the compound into clinical trials and ensuring its suitability for human use.

The therapeutic potential of N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride extends to various disease areas, including oncology, neurology, and infectious diseases. Recent research has explored its efficacy in animal models of Alzheimer's disease and glioblastoma, with encouraging results. Additionally, its antimicrobial properties have been investigated, revealing activity against drug-resistant bacterial strains. These diverse applications highlight the compound's versatility and its potential to address unmet medical needs.

In conclusion, N,N-Dimethyl-6-piperidin-4-ylpyridine-2-carboxamide dihydrochloride (CAS: 2108757-33-9) represents a promising candidate for further drug development. Its unique chemical structure, coupled with its broad-spectrum biological activity, positions it as a valuable tool for advancing our understanding of disease mechanisms and identifying new therapeutic strategies. Future research should focus on optimizing its pharmacological properties and conducting rigorous clinical trials to validate its efficacy and safety in humans.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.